Cas no 56518-40-2 (2,4-Pyrimidinediamine,5-[(4-bromo-3,5-dimethoxyphenyl)methyl]-, hydrochloride (1:?))

• Product Name: 2,4-Pyrimidinediamine,5-[(4-bromo-3,5-dimethoxyphenyl)methyl]-, hydrochloride (1:?)
• CAS No: 56518-40-2
• MF: C₁₃H₁₆BrClN₄O₂
• MW: 375.648740768433
• CID: 377379
• PubChem ID: 6365548
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-[(4-bromo-3,5-dimethoxyphenyl)methyl]-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(4-bromo-3,5-dimethoxyphenyl)methyl]-, hydrochloride (1:?)
• 5-[(4-bromo-3,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine hydrochloride
• 5-((4-Bromo-3,5-dimethoxyphenyl)methyl)pyrimidine-2,4-diamine hydrochloride
• 5-(4-bromo-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine hydrochloride
• EINECS 260-237-2
• DTXSID10205069
• SCHEMBL11593445
• 56518-40-2
• NS00087238

• Inchi： 1S/C13H15BrN4O2.ClH/c1-19-9-4-7(5-10(20-2)11(9)14)3-8-6-17-13(16)18-12(8)15;/h4-6H,3H2,1-2H3,(H4,15,16,17,18);1H
• InChI Key： MKXLZXVWTRKRGJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CC1=CN=C(N)N=C1N)OC.Cl

Computed Properties

• Exact Mass: 374.01468
• Monoisotopic Mass: 374.01452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.28